Cas no 2270905-57-0 (1-[2-Methoxy-5-(trifluoromethoxy)phenyl]-N-methylmethanamine hydrochloride)

• Product name: 1-[2-Methoxy-5-(trifluoromethoxy)phenyl]-N-methylmethanamine hydrochloride
• CAS No: 2270905-57-0
• MF: C₁₀H₁₃ClF₃NO₂
• MW: 271.663932561874
• CID: 5524128

1-[2-Methoxy-5-(trifluoromethoxy)phenyl]-N-methylmethanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[2-Methoxy-5-(trifluoromethoxy)phenyl]-N-methylmethanamine hydrochloride

• Inchi： 1S/C10H12F3NO2.ClH/c1-14-6-7-5-8(16-10(11,12)13)3-4-9(7)15-2;/h3-5,14H,6H2,1-2H3;1H
• InChI Key： KYPLEXVVMIKZNB-UHFFFAOYSA-N
• SMILES： N(C)CC1=CC(OC(F)(F)F)=CC=C1OC.[H]Cl

Additional information on 1-[2-Methoxy-5-(trifluoromethoxy)phenyl]-N-methylmethanamine hydrochloride

Research Brief on 1-[2-Methoxy-5-(trifluoromethoxy)phenyl]-N-methylmethanamine hydrochloride (CAS: 2270905-57-0)

1-[2-Methoxy-5-(trifluoromethoxy)phenyl]-N-methylmethanamine hydrochloride (CAS: 2270905-57-0) is a novel chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and methoxy substituents, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of significant scientific interest.

The synthesis of 1-[2-Methoxy-5-(trifluoromethoxy)phenyl]-N-methylmethanamine hydrochloride involves a multi-step process, with key intermediates being carefully controlled to ensure high yield and purity. Recent advancements in synthetic methodologies have improved the efficiency of its production, enabling more extensive pharmacological evaluations. The compound's structural features, particularly the trifluoromethoxy group, are believed to contribute to its enhanced bioavailability and metabolic stability, which are critical factors in drug development.

Pharmacological studies have revealed that this compound exhibits notable activity in modulating specific neurotransmitter systems, particularly those involving monoamine transporters. Preliminary in vitro and in vivo experiments suggest that it may have applications in treating central nervous system (CNS) disorders, such as depression and anxiety. However, further research is needed to fully elucidate its mechanism of action and potential side effects.

In addition to its CNS-related effects, recent investigations have explored the compound's potential as an anti-inflammatory agent. The trifluoromethoxy group has been implicated in inhibiting key inflammatory pathways, which could open new avenues for treating chronic inflammatory conditions. These findings are supported by molecular docking studies that highlight the compound's affinity for specific protein targets involved in inflammation.

Despite these promising results, challenges remain in the development of 1-[2-Methoxy-5-(trifluoromethoxy)phenyl]-N-methylmethanamine hydrochloride as a therapeutic agent. Issues such as optimal dosing, long-term safety, and formulation stability need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-[2-Methoxy-5-(trifluoromethoxy)phenyl]-N-methylmethanamine hydrochloride represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural properties and diverse pharmacological activities make it a candidate for further investigation. Continued research will be crucial to unlocking its full therapeutic potential and translating laboratory findings into clinical applications.